![molecular formula C16H23NOS B4996563 2-(benzylthio)-N-cyclohexylpropanamide](/img/structure/B4996563.png)
2-(benzylthio)-N-cyclohexylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-N-cyclohexylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological applications. It belongs to the class of amide compounds and is known for its diverse biological activities.
Scientific Research Applications
2-(benzylthio)-N-cyclohexylpropanamide has been extensively studied for its potential pharmacological applications. It has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. It also exhibits potent antioxidant activity and has been investigated for its neuroprotective effects. Additionally, this compound has been studied for its potential use in the treatment of diabetes, as it has been found to possess hypoglycemic activity.
Mechanism of Action
The exact mechanism of action of 2-(benzylthio)-N-cyclohexylpropanamide is not fully understood. However, it has been suggested that it exerts its pharmacological effects through the modulation of various signaling pathways. It has been found to inhibit the production of pro-inflammatory cytokines and to activate antioxidant enzymes. Additionally, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of oxidative stress markers and to increase the activity of antioxidant enzymes. Additionally, it has been found to reduce the levels of pro-inflammatory cytokines and to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to reduce blood glucose levels and to improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(benzylthio)-N-cyclohexylpropanamide is its diverse biological activities, which make it a promising candidate for the development of new drugs. Additionally, its relatively simple synthesis method makes it easily accessible for laboratory experiments. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
The potential pharmacological applications of 2-(benzylthio)-N-cyclohexylpropanamide make it an attractive candidate for future research. Some of the future directions for research include investigating its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties. Finally, this compound can also be explored for its potential use as a lead compound for the development of new drugs.
Conclusion:
In conclusion, this compound is a chemical compound with diverse biological activities and potential pharmacological applications. Its synthesis method is relatively simple, and it has been extensively studied for its anti-inflammatory, analgesic, and anti-tumor properties. While its exact mechanism of action is not fully understood, it has been shown to modulate various signaling pathways and to possess potent antioxidant activity. Future research can explore its potential use in the treatment of neurodegenerative diseases and as a lead compound for the development of new drugs.
Synthesis Methods
The synthesis of 2-(benzylthio)-N-cyclohexylpropanamide is a multi-step process that involves the reaction of benzyl chloride with thiourea to produce 2-benzylthio-1,3-thiazolidine. This intermediate product is then treated with cyclohexylamine and acetic anhydride to obtain the final product, this compound.
properties
IUPAC Name |
2-benzylsulfanyl-N-cyclohexylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NOS/c1-13(19-12-14-8-4-2-5-9-14)16(18)17-15-10-6-3-7-11-15/h2,4-5,8-9,13,15H,3,6-7,10-12H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJYIFCPYWUHCMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCCCC1)SCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.